Cas no 1804458-58-9 (3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine
• CAS No: 1804458-58-9
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4858809
• Update Time: 2025-05-20

3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-5-3(2-9)1-4(10)13-6(5)7(11)12/h1,7H,2H2
• InChI Key： PEBRNYKOAQXUBT-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(=CC=1CCl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine

Professional Introduction to 3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1804458-58-9)

3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine, with the CAS number 1804458-58-9, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine class, which is widely recognized for its diverse applications in medicinal chemistry and drug development. The unique structural features of this molecule, including the presence of multiple halogen atoms and functional groups, make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine consists of a pyridine ring substituted with a bromo group at the 3-position, a chloro group at the 6-position, a chloromethyl group at the 4-position, and a difluoromethyl group at the 2-position. This arrangement of substituents imparts unique reactivity and makes the compound a versatile building block for further chemical modifications. The presence of both bromo and chloro groups provides multiple sites for cross-coupling reactions, which are commonly employed in the synthesis of complex organic molecules.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in pharmaceuticals. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, compounds with halogen substituents are particularly attractive because they can undergo various transformations that lead to the formation of more complex structures. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings have been widely used to introduce new functional groups into the pyridine ring.

The 3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine compound is particularly interesting because it can serve as a precursor for the synthesis of more complex molecules through these coupling reactions. The chloromethyl group at the 4-position can be easily transformed into other functional groups such as alcohols, ethers, or thioethers, while the bromo and chloro groups can be used for further cross-coupling reactions. This flexibility makes it a valuable tool for synthetic chemists working on the development of new drugs and agrochemicals.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved bioavailability. The presence of a difluoromethyl group in this compound adds to its appeal as a synthetic intermediate. Difluoromethyl groups are known to improve the pharmacokinetic properties of drugs by increasing their lipophilicity and reducing their susceptibility to metabolic degradation. This has led to their incorporation into many clinical candidates and marketed drugs.

The synthesis of 3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine involves several key steps that highlight its complexity and utility. The first step typically involves the bromination of 6-chloropyridine at the 3-position, followed by chlorination at the 6-position. The introduction of the chloromethyl group is achieved through nucleophilic substitution, where a chloromethylating agent reacts with an appropriate precursor. Finally, the difluoromethyl group is introduced via a metal-catalyzed reaction or through a halogen exchange process.

The reactivity of this compound has been explored in various contexts. For example, it has been used in the synthesis of kinase inhibitors, which are important in cancer therapy. The combination of bromo and chloro groups allows for selective modifications that can fine-tune the biological activity of these inhibitors. Additionally, its use in fragment-based drug discovery has been investigated due to its ability to serve as a scaffold for generating novel lead compounds.

In conclusion, 3-Bromo-6-chloro-4-(chloromethyl)-2-(difluoromethyl)pyridine (CAS No. 1804458-58-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing more complex bioactive molecules. The ongoing research into its applications in drug development underscores its importance in modern chemical biology.